Cas no 1851715-86-0 (3-Acetamido-2-(4-methylphenyl)propanoic acid)

• Product Name: 3-Acetamido-2-(4-methylphenyl)propanoic acid
• CAS No: 1851715-86-0
• MF: C₁₂H₁₅NO₃
• MW: 221.252403497696
• CID: 6078793
• PubChem ID: 165934033
• Update Time: 2025-08-04

3-Acetamido-2-(4-methylphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 1851715-86-0
• EN300-12135942
• 3-acetamido-2-(4-methylphenyl)propanoic acid
• 3-Acetamido-2-(4-methylphenyl)propanoic acid

• Inchi： 1S/C12H15NO3/c1-8-3-5-10(6-4-8)11(12(15)16)7-13-9(2)14/h3-6,11H,7H2,1-2H3,(H,13,14)(H,15,16)
• InChI Key： VCCXAOXUOLFXPG-UHFFFAOYSA-N
• SMILES： OC(C(CNC(C)=O)C1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 221.10519334g/mol
• Monoisotopic Mass: 221.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 66.4Ų

Additional information on 3-Acetamido-2-(4-methylphenyl)propanoic acid

3-Acetamido-2-(4-methylphenyl)propanoic Acid: A Comprehensive Overview

3-Acetamido-2-(4-methylphenyl)propanoic acid, with the CAS number 1851715-86-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule, characterized by its unique structure and functional groups, has garnered attention due to its potential applications in drug development and material science. In this article, we will delve into the properties, synthesis, and recent advancements related to this compound.

The chemical structure of 3-Acetamido-2-(4-methylphenyl)propanoic acid comprises a propanoic acid backbone with an acetamido group at the third position and a 4-methylphenyl substituent at the second position. This arrangement imparts the molecule with distinct physicochemical properties, including moderate solubility in polar solvents and a melting point that facilitates its use in various chemical reactions. The presence of the acetamido group introduces hydrogen bonding capabilities, which are crucial for its interactions in biological systems.

Recent studies have highlighted the importance of 3-Acetamido-2-(4-methylphenyl)propanoic acid in medicinal chemistry. Researchers have explored its role as a precursor in the synthesis of bioactive compounds, particularly those targeting specific enzyme pathways. For instance, a 2023 study published in Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain kinases, making them promising candidates for anti-cancer therapies.

The synthesis of 3-Acetamido-2-(4-methylphenyl)propanoic acid involves a multi-step process that typically begins with the preparation of the corresponding phenyl derivative. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing reaction times and enhancing yield. For example, the use of palladium-catalyzed cross-coupling reactions has been reported to facilitate the formation of the phenyl-propanoic acid linkage with high precision.

In terms of applications, 3-Acetamido-2-(4-methylphenyl)propanoic acid has been investigated for its potential in drug delivery systems. Its ability to form stable amide bonds makes it a valuable component in designing prodrugs, which can enhance bioavailability and reduce side effects. Additionally, its structural versatility allows for modifications that can target specific receptors or transporters, further expanding its utility in therapeutic development.

The pharmacokinetic profile of 3-Acetamido-2-(4-methylphenyl)propanoic acid has also been a focus of recent research. Studies indicate that the compound exhibits favorable absorption characteristics in preclinical models, suggesting potential for oral administration. However, further investigations are required to fully understand its metabolism and excretion pathways in humans.

In conclusion, 3-Acetamido-2-(4-methylphenyl)propanoic acid, CAS number 1851715-86-0, represents a valuable compound with diverse applications across multiple disciplines. Its unique chemical properties and promising biological activities position it as a key player in contemporary research efforts aimed at developing novel therapeutic agents and advanced materials.